Cas no 733015-18-4 (6-ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 6-ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 733015-18-4
• MF: C₉H₁₀N₂OS₂
• MW: 226.318499088287
• CID: 559409
• PubChem ID: 2431971
• Update Time: 2025-10-30

6-ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one,6-ethyl-2,3-dihydro-3-methyl-2-thioxo-
• Thieno[2,3-d]pyrimidin-4(1H)-one, 6-ethyl-2,3-dihydro-3-methyl-2-thioxo- (9CI)
• 6-ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• AKOS016549410
• 6-Ethyl-3-methyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
• EN300-05558
• Z56907612
• 6-Ethyl-2-mercapto-3-methyl-3H-thieno[2,3-d]pyrimidin-4-one
• AKOS000116477
• 6-Ethyl-2,3-dihydro-3-methyl-2-thioxothieno[2,3-d]pyrimidin-4(1H)-one
• CS-0220016
• 6-ethyl-3-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• 733015-18-4

• Inchi： 1S/C9H10N2OS2/c1-3-5-4-6-7(14-5)10-9(13)11(2)8(6)12/h4H,3H2,1-2H3,(H,10,13)
• InChI Key： KGHKMMOAANAPLU-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC2C(N(C)C(NC1=2)=S)=O

Computed Properties

• Exact Mass: 226.023
• Monoisotopic Mass: 226.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines